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4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone 4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone
Brand Name: Vulcanchem
CAS No.: 127686-49-1
VCID: VC21172999
InChI: InChI=1S/C12H15N3O4/c1-10(16)19-9-15(14-18)7-3-5-12(17)11-4-2-6-13-8-11/h2,4,6,8H,3,5,7,9H2,1H3
SMILES: CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O
Molecular Formula: C12H15N3O4
Molecular Weight: 265.26 g/mol

4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone

CAS No.: 127686-49-1

Cat. No.: VC21172999

Molecular Formula: C12H15N3O4

Molecular Weight: 265.26 g/mol

* For research use only. Not for human or veterinary use.

4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone - 127686-49-1

Specification

CAS No. 127686-49-1
Molecular Formula C12H15N3O4
Molecular Weight 265.26 g/mol
IUPAC Name [nitroso-(4-oxo-4-pyridin-3-ylbutyl)amino]methyl acetate
Standard InChI InChI=1S/C12H15N3O4/c1-10(16)19-9-15(14-18)7-3-5-12(17)11-4-2-6-13-8-11/h2,4,6,8H,3,5,7,9H2,1H3
Standard InChI Key PGOGEOISASKDLL-UHFFFAOYSA-N
SMILES CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O
Canonical SMILES CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O

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